Cas no 1868006-09-0 (3-(1-methyl-1H-pyrazol-3-yl)prop-2-enal)

3-(1-Methyl-1H-pyrazol-3-yl)prop-2-enal is a versatile α,β-unsaturated aldehyde derivative featuring a pyrazole moiety. Its conjugated system and reactive aldehyde group make it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds and functionalized pyrazole derivatives. The 1-methyl substitution enhances stability while retaining reactivity in condensation, cyclization, and nucleophilic addition reactions. This compound is useful in pharmaceutical and agrochemical research, where pyrazole-based scaffolds are prevalent. Its structural features enable precise modifications for developing bioactive molecules. Proper handling under inert conditions is recommended due to the aldehyde's sensitivity to oxidation and polymerization.
3-(1-methyl-1H-pyrazol-3-yl)prop-2-enal structure
1868006-09-0 structure
Product Name:3-(1-methyl-1H-pyrazol-3-yl)prop-2-enal
CAS No:1868006-09-0
MF:C7H8N2O
MW:136.15122127533
CID:6245880
PubChem ID:131242909
Update Time:2025-10-13

3-(1-methyl-1H-pyrazol-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

    • EN300-1727816
    • 1868006-09-0
    • 3-(1-methyl-1H-pyrazol-3-yl)prop-2-enal
    • Inchi: 1S/C7H8N2O/c1-9-5-4-7(8-9)3-2-6-10/h2-6H,1H3/b3-2+
    • InChI Key: KKVLREMZSWOAPJ-NSCUHMNNSA-N
    • SMILES: O=C/C=C/C1C=CN(C)N=1

Computed Properties

  • Exact Mass: 136.063662883g/mol
  • Monoisotopic Mass: 136.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 34.9Ų

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Additional information on 3-(1-methyl-1H-pyrazol-3-yl)prop-2-enal

3-(1-Methyl-1H-Pyrazol-3-yl)prop-2-enal: A Comprehensive Overview

3-(1-Methyl-1H-Pyrazol-3-yl)prop-2-enal, also identified by its CAS number 1868006-09-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. Recent advancements in chemical synthesis and characterization techniques have further elucidated its properties, making it a subject of ongoing research.

The molecular structure of 3-(1-Methyl-1H-Pyrazol-3-yl)prop-2-enal consists of a pyrazole ring substituted with a methyl group at position 1 and an aldehyde group at position 3. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and functionality. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The aldehyde group further enhances the compound's versatility, enabling it to engage in reactions such as condensation, oxidation, and addition.

Recent studies have highlighted the potential of 3-(1-Methyl-1H-Pyrazol-3-yl)prop-2-enal in drug discovery. Its ability to act as a precursor for more complex molecules has been explored in the context of medicinal chemistry. For instance, researchers have investigated its role in the synthesis of bioactive compounds with potential anti-inflammatory and antioxidant properties. These findings underscore the importance of this compound as a building block in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, 3-(1-Methyl-1H-Pyrazol-3-yl)prop-2-enal has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent experiments have demonstrated its ability to enhance the performance of organic field-effect transistors (OFETs), suggesting its potential role in next-generation electronic devices.

The synthesis of 3-(1-Methyl-1H-Pyrazol-3-yl)prop-2-enal has been optimized through various methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield but also reduced the environmental footprint of its production. Such sustainable approaches align with current trends toward greener chemistry practices.

Furthermore, 3-(1-Methyl-1H-Pyrazol-3-yL)prop-2-enal has been explored for its applications in food additives and flavor chemistry. Its distinctive aroma profile makes it a candidate for use in flavor enhancement and preservation technologies. Ongoing research is focused on understanding its stability under various conditions and its compatibility with different food matrices.

In conclusion, 3-(1-Methyl-1H-Pyrazol--yl)prop--enal stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural uniqueness, coupled with recent research advancements, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new facets of this compound, its significance is expected to grow further.

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